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Compound of Interest

Compound Name: Ammonium thiocyanate

Cat. No.: B129041

An In-depth Technical Guide on the Thermal Decomposition of Ammonium Thiocyanate

Abstract

Ammonium thiocyanate (NH4sSCN) is an inorganic compound with significant applications in
various industrial and laboratory settings. Its thermal behavior is complex and of critical interest
for process safety, chemical synthesis, and waste management. This technical guide provides
a comprehensive overview of the thermal decomposition of ammonium thiocyanate, detailing
its decomposition pathways, reaction kinetics, and the products formed. The document
summarizes key gquantitative data, outlines common experimental protocols for its study, and
presents visual diagrams of the decomposition pathways and analytical workflows to aid in
understanding. This guide is intended for researchers, scientists, and professionals in drug
development and chemical engineering who work with or encounter this compound.

Physicochemical Properties of Ammonium
Thiocyanate

Ammonium thiocyanate is a colorless, hygroscopic crystalline solid. It is highly soluble in
water, a process that is notably endothermic. It is also soluble in various organic solvents,
including alcohol and acetone.[1][2]
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Property Value Reference
Molar Mass 76.122 g/mol [1]
Melting Point 149.5 °C (422.6 K) [1]
3 , 170 °C (443 K) with
Boiling Point B [1]
decomposition
Density 1.305 g/cm3 [1]

Thermal Decomposition Pathways

The thermal decomposition of ammonium thiocyanate is not a simple, single-step process. It
proceeds through multiple, temperature-dependent pathways, primarily involving isomerization
and subsequent decomposition into various gaseous and solid products.

Isomerization to Thiourea

Upon heating, ammonium thiocyanate undergoes a reversible intramolecular rearrangement
to form its isomer, thiourea ((NH2)2CS).[1][3] This equilibrium reaction is a key feature of its
thermal behavior. The transformation begins to occur significantly above 130-140 °C.[3][4]

The equilibrium between ammonium thiocyanate and thiourea is temperature-dependent. As
the temperature increases, the equilibrium shifts back towards ammonium thiocyanate.

. Ammonium
Thiourea Content )
Temperature Thiocyanate Reference

(i) Content (wt%)
150 °C 30.3% 69.7% [1]
156 °C 26.7% 73.3% [5]
180 °C 25.3% 74.7% [1]
182 °C 23.0% 77.0% [5]

This isomerization is a crucial first step in the overall decomposition process.
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Figure 1: Isomerization of Ammonium Thiocyanate to Thiourea.

High-Temperature Decomposition

When heated to higher temperatures, typically above 200 °C, the equilibrium mixture of
ammonium thiocyanate and thiourea undergoes further decomposition.[1][3] This process is
complex and yields a variety of gaseous and solid products.

The primary gaseous products identified through techniques like mass spectrometry and FTIR
are:

Ammonia (NH3)[1][3][6]

Hydrogen Sulfide (H2S)[1][3][6]

Carbon Disulfide (CS2)[1][3][6]

Isothiocyanic Acid (HNCS)[6][7]

In addition to gases, solid residues are also formed. These can include:

Guanidinium thiocyanate[1][3]

Cyanamide[7]

Dicyandiamide[7]

Melamine[7]
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o Graphitic carbon nitride (g-CsNa4) at the end of pyrolysis[7]

Contact with acids can liberate highly toxic gases such as hydrogen cyanide and hydrogen
sulfide.[8][9] Furthermore, decomposition under fire or intense heat can produce corrosive and
toxic gases, including oxides of nitrogen and sulfur.[8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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